1-(2-chlorobenzenesulfonyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• IUPAC Name: 6-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H19ClN6O2S/c19-14-3-1-2-4-15(14)28(26,27)24-11-9-23(10-12-24)17-8-7-16-20-21-18(13-5-6-13)25(16)22-17/h1-4,7-8,13H,5-6,9-12H2
• InChI Key: JVIRJTCBZIEWGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C3N2N=C(C=C3)N4CCN(CC4)S(=O)(=O)C5=CC=CC=C5Cl
• Molecular Formula: C18H19ClN6O2S
• Molecular Weight: 418.9 g/mol

Description

The compound “1-(2-chlorobenzenesulfonyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine” belongs to a class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group. The 1,2,4-triazole ring is a five-membered aromatic heterocycle with three nitrogen atoms and two carbon atoms.

Synthesis Analysis

While specific synthetic approaches for this compound are not available, similar compounds such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have been synthesized using various methods. For instance, aromatic nucleophilic substitution has been used in the synthesis of [1,2,4]triazolo[4,3-a]quinoxaline derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring fused with a pyridazine ring, a piperazine moiety, and a 2-chlorobenzenesulfonyl group. The exact structure would depend on the specific positions of these groups on the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds, such as [1,2,4]triazolo[4,3-a]quinoxalines, have been synthesized via aromatic nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Similar compounds, such as [1,2,4]triazolo[4,3-b][1,3,4]thiadiazines, have shown the ability to form specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics.

Scientific Research Applications

Anticancer Activity

Compounds with similar structures have shown potential as anticancer agents. . .

Antimicrobial Activity

These compounds also show promise in the field of antimicrobial therapy. . This suggests that the compound might also have similar applications.

Analgesic and Anti-inflammatory Activity

. This indicates that they could potentially be used in the development of pain relief and anti-inflammatory medications.

Antioxidant Activity

. Antioxidants play a crucial role in protecting the body from damage caused by harmful molecules called free radicals.

Antiviral Activity

. This suggests potential applications in the development of antiviral drugs.

Enzyme Inhibition

. Enzyme inhibitors have a wide range of applications in medicine, including the treatment of diseases like Alzheimer’s, glaucoma, and certain types of cancer.

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is used. Similar compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have shown diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities.

Future Directions

Future research could focus on the synthesis of this compound and its derivatives, investigation of their biological activities, and exploration of their potential applications in medicinal chemistry.